- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Element
Recommended suppliers
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

Taian Jiayue Biochemical Co., Ltd
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Reagent

Hebei Ganmiao New material Technology Co., LTD
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

Protopine alkaloids
Protopine alkaloids are a class of indole alkaloids, primarily found in the plant genus Acanthosicyos. These compounds exhibit diverse biological activities and are of significant interest due to their potential therapeutic applications. Protopine itself is one of the main representatives of this group, characterized by its structural uniqueness among indoles.
Structurally, protopine contains a 9-methoxy-10-hydroxy indole ring system with a fused pyrrole ring, which differentiates it from other indole alkaloids. This unique structure contributes to its distinct pharmacological properties. In terms of biological activity, protopine has shown promise in various areas including anti-inflammatory and analgesic effects, as well as potential applications in treating neurodegenerative diseases.
Moreover, research on protopine derivatives continues to explore their potential as lead compounds for new drug development. The study of these alkaloids not only enriches our understanding of natural product chemistry but also opens up new avenues for the discovery of novel therapeutics.

-
Cepharanthine: A Promising Lead in Chemical BiopharmaceuticalsCepharanthine: A Promising Lead in Chemical Biopharmaceuticals Introduction to Cepharanthine Cepharanthine, a natural alkaloid derived from the plant Carapichea ipecacuanha , has garnered significant attention in recent years as a potential lead compound in chemical biopharmaceuticals. This article delves into the discovery, synthesis, and biological activities of cepharanthine, highlighting its...
-
Biopharmaceutical Applications and Synthesis of Propanedioic Acid DerivativesBiopharmaceutical Applications and Synthesis of Propanedioic Acid Derivatives Introduction: Propanedioic acid, commonly known as malonic acid, is a dicarboxylic acid with the chemical formula C₂H₂O₄. Its derivatives have gained significant attention in the field of biopharmaceuticals due to their diverse applications in medicinal chemistry, drug delivery systems, and as precursors for various...
-
Praziquantel in Biopharmaceuticals: A Comprehensive Review of its Mechanism and ApplicationsPraziquantel in Biopharmaceuticals: A Comprehensive Review of its Mechanism and Applications Praziquantel is a highly effective anthelmintic agent that has revolutionized the treatment of schistosomiasis and other helminth infections. This article delves into the intricate details of its mechanism of action, applications in biopharmaceuticals, and its pivotal role in modern medicine. Introduction...
-
Piracetam in Neuropharmacology: Unlocking its Potential as a Cognitive EnhancerPiracetam in Neuropharmacology: Unlocking its Potential as a Cognitive Enhancer Introduction to Piracetam Piracetam, a synthetic nootropic agent belonging to the racetam family, has garnered significant attention in the field of neuropharmacology for its potential as a cognitive enhancer. Discovered in the 1960s, piracetam has been extensively studied for its effects on memory enhancement,...
-
Recent Advancements in Urea-Based Biopharmaceuticals: A Review of Therapeutic Applications and Synthesis MethodsRecent Advancements in Urea-Based Biopharmaceuticals: A Review of Therapeutic Applications and Synthesis Methods Introduction to Urea-Based Biopharmaceuticals Urea-based biopharmaceuticals have emerged as a critical class of compounds in modern medicine, offering diverse therapeutic applications across various disease states. These molecules are characterized by their urea moiety, which plays a...